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Compound of Interest

Compound Name: AL-9

Cat. No.: B1666764 Get Quote

Disclaimer: The substance identified as "AL-9" is a metallic, aluminum-based casting alloy, also

known by designations such as AK7ch. The following information pertains to its properties from

a materials science and metallurgical perspective. There is no evidence in the public domain to

suggest that AL-9 has any pharmacological or biological activity. Therefore, this guide is

intended for an audience in materials science and engineering, not drug development.

Chemical Composition
AL-9 is a hypoeutectic aluminum-silicon alloy with additions of magnesium, which allow it to be

strengthened through heat treatment. The typical chemical composition of AL-9 is detailed in

Table 1. The primary alloying elements, silicon and magnesium, contribute to its characteristic

properties, including good castability and mechanical strength.

Table 1: Chemical Composition of AL-9 Alloy
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Element Symbol Content (%)

Silicon Si 6.0 - 8.0

Magnesium Mg 0.2 - 0.4

Iron Fe ≤ 0.6

Manganese Mn ≤ 0.5

Zinc Zn ≤ 0.3

Copper Cu ≤ 0.2

Lead Pb ≤ 0.05

Tin Sn ≤ 0.01

Aluminum Al Remainder

Note: Composition is based on GOST 1583-93 standards.[1]
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Caption: Hierarchical composition of AL-9 alloy.
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Physical and Mechanical Properties
The physical and mechanical properties of AL-9 make it a versatile alloy for various casting

applications. These properties can be influenced by the casting method and subsequent heat

treatment.

Mechanical Properties
AL-9 exhibits a good combination of strength and hardness. The typical mechanical properties

are summarized in Table 2.

Table 2: Mechanical Properties of AL-9

Property Value

Tensile Strength 137 MPa[2]

Elongation 1%[2]

Brinell Hardness (HB) 45[2]

Physical Properties
The physical properties of AL-9 are comparable to other aluminum-silicon alloys. Table 3 lists

key physical properties for a similar alloy, LM9.

Table 3: Physical Properties (Reference Alloy LM9)

Property Value

Density 2.68 g/cm³

Freezing Range 550 - 575 °C

Thermal Conductivity (@ 25°C) 0.35 cal/cm²/cm/°C

Coefficient of Thermal Expansion (20-100°C) 22.0 x 10⁻⁶ per °C

Source: Data for LM9, an alloy with a similar composition to AL-9.[3]
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Material Characteristics and Applications
AL-9 is recognized for its favorable combination of properties:

Excellent Castability: The silicon content provides good fluidity, making it suitable for intricate

and thin-walled castings.[1]

Good Corrosion Resistance: It demonstrates strong resistance to corrosion in both

atmospheric and marine environments.[1][3]

Satisfactory Machinability: The alloy can be machined effectively, although tool wear can be

considerable due to the silicon content.[1][3]

Heat Treatable: The presence of magnesium allows for precipitation hardening to enhance

strength.[1]

These characteristics lead to its use in a variety of applications, including:

Automotive components such as pump and carburetor housings.[1]

Thin-walled and welded parts.[1]

Instrument cases and cover plates.[3]

Experimental Protocols
The characterization of AL-9 involves standard metallurgical testing procedures. A general

workflow for material characterization is outlined below.
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Experimental Workflow for AL-9 Characterization

AL-9 Sample Preparation

Chemical Analysis
(e.g., Spark OES)

Microstructural Analysis
(e.g., SEM, Optical Microscopy)

Mechanical Testing
(e.g., Tensile, Hardness)
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Caption: Standard workflow for AL-9 material analysis.

Protocol: Spectrometric Chemical Analysis
Sample Preparation: A flat, clean surface is prepared on the AL-9 sample by grinding or

milling.

Instrumentation: An Optical Emission Spectrometer (OES) is calibrated using certified

reference materials of similar aluminum alloys.

Analysis: The prepared sample surface is sparked, generating a plasma. The light emitted

from the plasma is analyzed by the spectrometer to determine the concentration of each

element.

Data Reporting: The weight percentage of each element is recorded and compared against

material specifications.

Protocol: Tensile Testing
Specimen Machining: A standardized "dog-bone" shaped tensile specimen is machined from

a representative AL-9 casting.

Instrumentation: A universal testing machine (UTM) equipped with an extensometer is used.
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Procedure: The specimen is mounted in the grips of the UTM. A uniaxial tensile load is

applied at a constant strain rate until the specimen fractures.

Data Acquisition: The load and extension data are continuously recorded.

Analysis: The data is used to calculate tensile strength, yield strength, and elongation.

Protocol: Brinell Hardness Testing
Surface Preparation: The surface of the AL-9 sample is prepared to be smooth, flat, and free

of oxides or contaminants.

Instrumentation: A Brinell hardness tester with a specified indenter (typically a 10 mm

tungsten carbide ball) and test load is used.

Procedure: The indenter is pressed into the sample surface with a specific load for a set

duration (e.g., 10-15 seconds).

Measurement: The diameter of the resulting indentation is measured using a microscope.

Calculation: The Brinell Hardness Number (HB) is calculated based on the indentation

diameter and the applied load.

Conclusion
AL-9 is an aluminum-silicon casting alloy with a well-documented set of chemical, physical, and

mechanical properties that make it suitable for a range of engineering applications. As it is a

metallic alloy, it has no known biological activity, and therefore, concepts such as signaling

pathways and other pharmacological metrics are not applicable. The information provided

serves as a technical guide for professionals in materials science and engineering.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://auremo.biz/materials/splav-ak7ch-al9.html
https://www.totalmateria.com/en-us/material/3005004
https://www.mrt-castings.co.uk/aluminium-die-casting-alloys-lm9.html
https://www.benchchem.com/product/b1666764#chemical-structure-and-properties-of-al-9
https://www.benchchem.com/product/b1666764#chemical-structure-and-properties-of-al-9
https://www.benchchem.com/product/b1666764#chemical-structure-and-properties-of-al-9
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666764?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

